Cas no 1226452-23-8 (2-bromo-5-iodo-1,1'-biphenyl)

• Product Name: 2-bromo-5-iodo-1,1'-biphenyl
• CAS No: 1226452-23-8
• MF: C₁₂H₈BrI
• MW: 359.000394821167
• CID: 2896952
• Update Time: 2025-05-25

2-bromo-5-iodo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-bromo-5-iodo-
• 2-bromo-5-iodo-1,1'-biphenyl

• Inchi： 1S/C12H8BrI/c13-12-7-6-10(14)8-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： HACBIUZTXDBLAP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(I)=CC=C1Br

Additional information on 2-bromo-5-iodo-1,1'-biphenyl

2-Bromo-5-Iodo-1,1'-Biphenyl (CAS No. 1226452-23-8): A Comprehensive Overview

Introduction to 2-Bromo-5-Iodo-1,1'-Biphenyl

2-Bromo-5-Iodo-1,1'-Biphenyl, a heteroaryl compound with the CAS registry number 1226452-23-8, has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, featuring bromine and iodine substituents at specific positions, which confer it with distinct electronic and structural properties. The presence of these halogens not only enhances its reactivity but also makes it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

Structural Features and Synthesis

The molecular structure of 2-bromo-5-iodo-1,1'-biphenyl consists of two phenyl rings connected by a single bond (biphenyl system). The bromine atom is located at the second position of one phenyl ring, while the iodine atom occupies the fifth position on the same ring. This substitution pattern is critical for its reactivity and application in various chemical transformations. Recent studies have explored novel synthetic routes to prepare this compound, including coupling reactions and directed metallation strategies, which have improved yield and purity.

Applications in Organic Synthesis

One of the most notable applications of 2-bromo-5-iodo-1,1'-biphenyl lies in its role as an intermediate in the synthesis of biaryl compounds. These compounds are widely used in drug discovery, agrochemicals, and electronic materials due to their unique electronic properties. For instance, researchers have utilized this compound as a building block for constructing complex polycyclic systems with tailored electronic characteristics. Additionally, its halogen substituents make it amenable to cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in modern organic synthesis.

Pharmacological Potential and Recent Research Findings

Recent advancements in medicinal chemistry have highlighted the potential of 2-bromo-5-iodo-1,1'-biphenyl as a lead compound for drug development. Studies published in high-impact journals have demonstrated its ability to modulate key biological targets associated with diseases such as cancer and neurodegenerative disorders. For example, derivatives of this compound have shown promising results in inhibiting kinase enzymes involved in cell signaling pathways. Furthermore, its iodine substituent has been exploited for radioimaging applications due to its ability to undergo radiolabeling under mild conditions.

Environmental Considerations and Sustainability

In line with growing concerns over environmental sustainability, researchers have investigated the eco-friendly synthesis and application of 2-bromo-5-iodo-1,1'-biphenyl. Green chemistry approaches, such as catalytic cross-coupling reactions using renewable solvents or biocatalysts, have been employed to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices without compromising product quality or performance.

Future Prospects and Conclusion

The versatility of 2-bromo-5-iodo-1,1'-biphenyl, coupled with its unique structural features and reactivity, positions it as a key player in diverse scientific domains. Ongoing research continues to uncover new applications for this compound across industries ranging from pharmaceuticals to electronics. As advancements in synthetic methodologies and material science progress, the potential for CAS No. 1226452-23-8 to contribute to groundbreaking innovations remains immense.